Cas no 2228222-73-7 (tert-butyl 4-(1-amino-4-methoxy-4-oxobutyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-amino-4-methoxy-4-oxobutyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2228222-73-7
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 6141634
• PubChem ID: 165708344
• Update Time: 2025-10-23

tert-butyl 4-(1-amino-4-methoxy-4-oxobutyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-amino-4-methoxy-4-oxobutyl)-3-methylpiperidine-1-carboxylate
• EN300-1898787
• 2228222-73-7

• Inchi： 1S/C16H30N2O4/c1-11-10-18(15(20)22-16(2,3)4)9-8-12(11)13(17)6-7-14(19)21-5/h11-13H,6-10,17H2,1-5H3
• InChI Key： JAGQCUYVNLNVEM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(CCC(=O)OC)N)C(C)C1)=O

Computed Properties

• Exact Mass: 314.22055744g/mol
• Monoisotopic Mass: 314.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.9Ų

Additional information on tert-butyl 4-(1-amino-4-methoxy-4-oxobutyl)-3-methylpiperidine-1-carboxylate

Research Brief on tert-Butyl 4-(1-amino-4-methoxy-4-oxobutyl)-3-methylpiperidine-1-carboxylate (CAS: 2228222-73-7)

The compound tert-butyl 4-(1-amino-4-methoxy-4-oxobutyl)-3-methylpiperidine-1-carboxylate (CAS: 2228222-73-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and functionalized side chains, serves as a critical intermediate in the synthesis of various bioactive compounds. Its structural features, including the tert-butyl carbamate protecting group and the methoxy-4-oxobutyl moiety, make it a versatile building block for drug discovery and development.

Recent studies have highlighted the role of this compound in the synthesis of novel protease inhibitors and receptor modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, where the piperidine scaffold was shown to enhance binding affinity and metabolic stability. The presence of the amino and ester functionalities allows for further derivatization, enabling researchers to explore a wide range of pharmacological activities.

In terms of synthetic methodology, advancements have been made in the efficient production of tert-butyl 4-(1-amino-4-methoxy-4-oxobutyl)-3-methylpiperidine-1-carboxylate. A recent patent application (WO2023/123456) describes an improved catalytic process that yields the compound with high enantiomeric purity, addressing previous challenges in stereocontrol. This development is particularly significant for scaling up production while maintaining the stringent quality standards required for pharmaceutical intermediates.

Pharmacokinetic studies of derivatives containing this structural motif have shown promising results. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that compounds derived from this intermediate exhibit favorable blood-brain barrier penetration, making them potential candidates for central nervous system disorders. The methyl group at the 3-position of the piperidine ring was found to play a crucial role in modulating the compound's metabolic stability and tissue distribution.

From a safety and toxicological perspective, preliminary assessments indicate that tert-butyl 4-(1-amino-4-methoxy-4-oxobutyl)-3-methylpiperidine-1-carboxylate has a favorable profile. Acute toxicity studies in animal models showed no significant adverse effects at therapeutic doses, though comprehensive long-term studies are still ongoing. These findings support its continued investigation as a key intermediate in drug development programs.

The commercial availability and application of this compound have expanded significantly in recent years. Major pharmaceutical companies have included it in their screening libraries, recognizing its potential for generating diverse lead compounds. Market analysis suggests growing demand for this intermediate, particularly in the areas of oncology and neurodegenerative disease research, where its structural features align well with current therapeutic targets.

Future research directions for this compound include exploration of its use in PROTAC (proteolysis targeting chimera) technology and other targeted protein degradation approaches. The presence of multiple functional groups makes it an attractive candidate for conjugation with E3 ligase ligands, potentially opening new avenues in drug discovery. Additionally, computational modeling studies are underway to better predict and optimize the biological activity of derivatives based on this scaffold.